Cas no 2229365-77-7 (1-amino-2-3-fluoro-5-(trifluoromethyl)phenylpropan-2-ol)

1-Amino-2-(3-fluoro-5-(trifluoromethyl)phenyl)propan-2-ol is a fluorinated phenylpropanolamine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a trifluoromethyl group and a fluorine substituent on the aromatic ring, enhancing its lipophilicity and metabolic stability. The amino and hydroxyl functional groups provide versatile reactivity for further derivatization, making it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms may contribute to improved binding affinity in biologically active compounds. This compound is particularly useful in the development of targeted molecules due to its balanced polarity and structural rigidity. Proper handling is advised due to its reactive functional groups.
1-amino-2-3-fluoro-5-(trifluoromethyl)phenylpropan-2-ol structure
2229365-77-7 structure
Product Name:1-amino-2-3-fluoro-5-(trifluoromethyl)phenylpropan-2-ol
CAS No:2229365-77-7
MF:C10H11F4NO
MW:237.194056749344
CID:5882002
PubChem ID:165706106
Update Time:2025-10-31

1-amino-2-3-fluoro-5-(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-amino-2-3-fluoro-5-(trifluoromethyl)phenylpropan-2-ol
    • 2229365-77-7
    • 1-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-ol
    • EN300-1959653
    • Inchi: 1S/C10H11F4NO/c1-9(16,5-15)6-2-7(10(12,13)14)4-8(11)3-6/h2-4,16H,5,15H2,1H3
    • InChI Key: MLHUPMLCBVKMAO-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(F)(F)F)C=C(C=1)C(C)(CN)O

Computed Properties

  • Exact Mass: 237.07767662g/mol
  • Monoisotopic Mass: 237.07767662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 46.2Ų

1-amino-2-3-fluoro-5-(trifluoromethyl)phenylpropan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1959653-0.05g
1-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-ol
2229365-77-7
0.05g
$827.0 2023-09-17
Enamine
EN300-1959653-0.1g
1-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-ol
2229365-77-7
0.1g
$867.0 2023-09-17
Enamine
EN300-1959653-0.25g
1-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-ol
2229365-77-7
0.25g
$906.0 2023-09-17
Enamine
EN300-1959653-0.5g
1-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-ol
2229365-77-7
0.5g
$946.0 2023-09-17
Enamine
EN300-1959653-1.0g
1-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-ol
2229365-77-7
1g
$986.0 2023-05-31
Enamine
EN300-1959653-2.5g
1-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-ol
2229365-77-7
2.5g
$1931.0 2023-09-17
Enamine
EN300-1959653-5.0g
1-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-ol
2229365-77-7
5g
$2858.0 2023-05-31
Enamine
EN300-1959653-10.0g
1-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-ol
2229365-77-7
10g
$4236.0 2023-05-31
Enamine
EN300-1959653-1g
1-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-ol
2229365-77-7
1g
$986.0 2023-09-17
Enamine
EN300-1959653-5g
1-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-ol
2229365-77-7
5g
$2858.0 2023-09-17

Additional information on 1-amino-2-3-fluoro-5-(trifluoromethyl)phenylpropan-2-ol

Professional Introduction to Compound with CAS No. 2229365-77-7 and Product Name: 1-amino-2-3-fluoro-5-(trifluoromethyl)phenylpropan-2-ol

The compound identified by the CAS number 2229365-77-7 and the product name 1-amino-2-3-fluoro-5-(trifluoromethyl)phenylpropan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple fluorinated substituents, including a trifluoromethyl group and a fluoro atom, imparts distinct electronic and steric properties that are highly valuable in modulating biological activity.

In recent years, the pharmaceutical industry has increasingly focused on the development of fluorinated compounds, recognizing their ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The structural motif of 1-amino-2-3-fluoro-5-(trifluoromethyl)phenylpropan-2-ol aligns well with this trend, making it a promising candidate for further investigation. The compound’s molecular framework combines a phenyl ring with fluorinated and trifluoromethyl substituents, which are known to influence the compound’s interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The amino group provides a site for further functionalization, allowing chemists to explore various derivatization strategies that could enhance its pharmacological properties. Additionally, the propan-2-ol moiety introduces a hydroxyl group that can participate in hydrogen bonding interactions, further modulating binding affinity and selectivity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of next-generation therapeutics. For instance, molecules containing trifluoromethyl groups have been shown to exhibit improved pharmacokinetic profiles due to their increased lipophilicity and resistance to metabolic degradation. Similarly, the presence of a fluoro atom can enhance binding interactions by influencing electron distribution and steric hindrance around biological targets. The combination of these features in 1-amino-2-3-fluoro-5-(trifluoromethyl)phenylpropan-2-ol suggests that it may possess unique advantages over non-fluorinated analogs.

The compound’s potential applications extend beyond simple building blocks. Preliminary computational studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors relevant to therapeutic areas such as oncology and immunology. These findings are particularly intriguing given the growing interest in targeted therapies that leverage small-molecule inhibitors. The structural diversity introduced by the fluorinated substituents may enable the compound to interact with biological targets in ways that traditional non-fluorinated molecules cannot.

In addition to its pharmacological potential, 1-amino-2-3-fluoro-5-(trifluoromethyl)phenylpropan-2-ol offers interesting opportunities for synthetic chemistry exploration. The presence of multiple reactive sites allows for diverse synthetic pathways, enabling chemists to tailor the molecule’s properties through strategic functionalization. This flexibility is crucial for optimizing drug candidates during the early stages of development, where rapid iteration and structural modification are often required.

The compound’s relevance is further underscored by its alignment with current trends in medicinal chemistry. The demand for innovative molecular architectures continues to drive research into novel fluorinated compounds, which are valued for their enhanced physicochemical properties. As such, 1-amino-2-3-fluoro-5-(trifluoromethyl)phenylpropan-2-ol represents a timely entry into this evolving landscape. Its unique combination of structural features positions it as a valuable asset for researchers seeking to develop next-generation therapeutics.

Looking ahead, the future prospects for this compound appear promising. Ongoing research efforts are focused on evaluating its biological activity across various therapeutic domains. Collaborative studies involving computational modeling and experimental validation are being conducted to elucidate its mechanism of action and potential clinical applications. These efforts are expected to yield insights that could pave the way for new drug candidates derived from this molecular scaffold.

The broader implications of this work extend beyond individual compounds to influence the broader field of pharmaceutical chemistry. By demonstrating the utility of fluorinated aromatic structures like 1-amino-2-3-fluoro-5-(trifluoromethyl)phenylpropan-2-ol, researchers are contributing to a growing body of evidence supporting the use of such molecules in drug discovery. This knowledge is likely to inspire further innovation and accelerate the development of novel therapeutics designed to address unmet medical needs.

In conclusion, 1-amino-2-3-fluoro-5-(trifluoromethyl)phenylpropan-2-ol, identified by CAS No. 2229365-77-7, represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including fluorinated and trifluoromethyl substituents, make it a promising candidate for further investigation as a building block for drug candidates. The compound’s potential applications in medicinal chemistry align with current trends toward innovative molecular architectures, positioning it as a valuable asset for researchers seeking to develop next-generation therapeutics.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd